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Compound of Interest

Compound Name: 2-Hydroxybenzonitrile

CAS No.: 69481-42-1

Cat. No.: B7725056

Get Quote

Introduction

2-Hydroxybenzonitrile, also known as salicylonitrile, is an organic compound with the

chemical formula C₇H₅NO.[1] It is a valuable building block in the synthesis of various

pharmaceuticals and other fine chemicals. The structural elucidation and purity assessment of

2-hydroxybenzonitrile rely heavily on modern spectroscopic techniques, including Nuclear

Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry

(MS). This guide provides an in-depth overview of the spectroscopic data for 2-
hydroxybenzonitrile and the experimental protocols for their acquisition, tailored for

researchers and professionals in the field of drug development and chemical sciences.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful analytical technique that provides detailed information about

the molecular structure of a compound. For 2-hydroxybenzonitrile, both ¹H and ¹³C NMR are

routinely employed.

¹H NMR (Proton NMR) Data
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Proton NMR provides information about the number of different types of protons, their chemical

environment, and their proximity to other protons in the molecule.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

¹³C NMR (Carbon-13 NMR) Data
Carbon-13 NMR provides information about the different carbon environments within the

molecule.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Experimental Protocol for NMR Spectroscopy
A general protocol for acquiring high-quality NMR spectra of 2-hydroxybenzonitrile is as

follows:

Sample Preparation:
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For ¹H NMR, dissolve 5-10 mg of 2-hydroxybenzonitrile in approximately 0.5-0.7 mL of a

deuterated solvent (e.g., chloroform-d, CDCl₃).[3][4]

For ¹³C NMR, a more concentrated sample is preferred, typically 20-50 mg of the

compound in the same amount of solvent.[3]

Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical

shift referencing (δ = 0.00 ppm).[3][5]

Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a

clean, dry 5 mm NMR tube to remove any particulate matter.[4]

Instrumental Parameters:

The spectra are typically acquired on a spectrometer operating at a field strength of 300

MHz or higher for ¹H NMR.[6]

The chemical shifts are reported in parts per million (ppm) relative to the internal standard.

[7]

For ¹³C NMR, proton decoupling is commonly used to simplify the spectrum to a series of

singlets, one for each unique carbon atom.[8]

Data Processing:

The acquired Free Induction Decay (FID) is converted into a spectrum using a Fourier

transform.[3]

The spectrum is then phased and baseline corrected.

The chemical shifts of the peaks are referenced to the internal standard. For ¹³C NMR in

CDCl₃, the solvent peak at 77.16 ppm can also be used as a reference.[3][6]

Integration of the signals in the ¹H NMR spectrum is performed to determine the relative

ratios of the protons.[3]

Infrared (IR) Spectroscopy
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IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation at various frequencies corresponding to molecular

vibrations.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Experimental Protocol for IR Spectroscopy
As 2-hydroxybenzonitrile is a solid at room temperature, the following methods are suitable

for sample preparation:

Potassium Bromide (KBr) Pellet Method:

Grind a small amount (1-2 mg) of 2-hydroxybenzonitrile with approximately 100-200 mg

of dry, spectroscopic grade KBr using an agate mortar and pestle.[2][9]

The mixture should be ground to a fine, homogeneous powder.

Place the powder in a pellet press and apply high pressure (several tons) to form a thin,

transparent or translucent pellet.[9][10]

Place the pellet in the sample holder of the IR spectrometer.

Attenuated Total Reflectance (ATR) Method:

Place a small amount of the solid sample directly onto the ATR crystal (e.g., diamond).[11]
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Apply pressure using the instrument's pressure arm to ensure good contact between the

sample and the crystal.

This method requires minimal sample preparation.

Data Acquisition:

Record a background spectrum of the empty sample holder (for KBr pellet) or the clean

ATR crystal.[2][12]

Place the sample in the spectrometer and acquire the sample spectrum.

The instrument's software automatically subtracts the background spectrum from the

sample spectrum to produce the final IR spectrum. The data is typically collected in the

range of 4000-400 cm⁻¹.[2]

Mass Spectrometry (MS)
Mass spectrometry is an analytical technique that measures the mass-to-charge ratio (m/z) of

ionized molecules. It provides information about the molecular weight and elemental

composition of a compound, as well as structural information from its fragmentation pattern.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Experimental Protocol for Mass Spectrometry
A general protocol for obtaining a mass spectrum of 2-hydroxybenzonitrile is as follows:
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Sample Introduction:

The sample can be introduced into the mass spectrometer via a direct insertion probe for

solid samples or through a gas chromatograph (GC-MS) or liquid chromatograph (LC-MS)

for samples in solution.[2]

Ionization:

Electron Ionization (EI): This is a common technique for volatile compounds. The sample

is bombarded with a high-energy electron beam (typically 70 eV), causing ionization and

fragmentation.[2]

Electrospray Ionization (ESI): This is a soft ionization technique suitable for LC-MS, where

the sample in solution is sprayed through a charged capillary, creating charged droplets

from which ions are desorbed.[11][14]

Mass Analysis:

The generated ions are accelerated and separated based on their m/z ratio by a mass

analyzer (e.g., quadrupole, time-of-flight, or Orbitrap).[14][15]

Data Acquisition and Analysis:

The detector records the abundance of ions at each m/z value, generating a mass

spectrum.[14]

The peak with the highest m/z value often corresponds to the molecular ion [M]⁺, which

provides the molecular weight of the compound.[14]

The fragmentation pattern provides a "fingerprint" that can be used for structural

elucidation and confirmation.[14]

Workflow for Spectroscopic Analysis
The following diagram illustrates a typical workflow for the spectroscopic analysis of a chemical

compound like 2-hydroxybenzonitrile.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: A generalized workflow for the spectroscopic analysis of 2-hydroxybenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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